2-Amino-4-carbamoyl-2-fluorobutanoic acid

• IUPAC Name: 2,5-diamino-2-fluoro-5-oxopentanoic acid
• InChI: InChI=1S/C5H9FN2O3/c6-5(8,4(10)11)2-1-3(7)9/h1-2,8H2,(H2,7,9)(H,10,11)
• InChI Key: SFRQIQMVUGFBRW-UHFFFAOYSA-N
• Canonical SMILES: C(CC(C(=O)O)(N)F)C(=O)N
• Molecular Formula: C5H9FN2O3
• Molecular Weight: 164.14 g/mol

Description

2-Amino-4-carbamoyl-2-fluorobutanoic acid, also known as ACFB, is a chemical compound that belongs to the class of amino acids. It is a fluorinated derivative of glutamine and is used extensively in scientific research as a tool to study various physiological and biochemical processes. ACFB has been shown to have a wide range of applications in the field of medicine, biochemistry, and biotechnology.

Mechanism of Action

2-Amino-4-carbamoyl-2-fluorobutanoic acid acts as a competitive inhibitor of glutamine transporters, which are responsible for the uptake of glutamine into cells. By inhibiting these transporters, this compound can modulate the levels of glutamine within cells, which can have a wide range of effects on cellular metabolism and function.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the levels of glutamine within cells, which can affect various cellular processes, including protein synthesis, energy metabolism, and cell signaling. This compound has also been shown to have neuroprotective effects and may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Amino-4-carbamoyl-2-fluorobutanoic acid in lab experiments is its specificity. This compound is a highly specific inhibitor of glutamine transporters, which makes it an ideal tool for studying the effects of glutamine on cellular metabolism and function. However, one of the main limitations of using this compound is its toxicity. This compound can be toxic to cells at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-Amino-4-carbamoyl-2-fluorobutanoic acid. One area of research is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of research is the development of new applications for this compound, particularly in the field of neurodegenerative diseases. Finally, further research is needed to better understand the mechanisms underlying the effects of this compound on cellular metabolism and function.

Scientific Research Applications

2-Amino-4-carbamoyl-2-fluorobutanoic acid has been extensively studied for its potential applications in various scientific fields. It has been used as a tool to study the transport of amino acids across cell membranes, the metabolism of glutamine, and the regulation of protein synthesis. This compound has also been used to study the effects of various drugs on the central nervous system, including the effects of alcohol and cocaine.